N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-4-11-7-5-6-8-13(11)17-16(20)12-10-18(2)15(19)9-14(12)21-3/h5-10H,4H2,1-3H3,(H,17,20)
• InChI Key: AYRBYQQUGLUILG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CN(C(=O)C=C2OC)C
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• CAS No.: 2034526-75-3

Description

N-(2-ethylphenyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.331. The purity is usually 95%.
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Scientific Research Applications

Kinase Inhibition for Cancer Therapy

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective inhibitors of the Met kinase superfamily. These compounds, through modifications at the pyridine and pyridone positions, have shown improved enzyme potency and aqueous solubility, leading to complete tumor stasis in certain cancer models upon oral administration. This indicates their potential as therapeutic agents in cancer treatment by targeting specific kinases involved in tumor growth and metastasis (Schroeder et al., 2009).

Antimicrobial Activity

Compounds such as thiophene-3-carboxamide derivatives have shown significant antibacterial and antifungal activities. These activities are attributed to the structural features of the compounds, including intramolecular hydrogen bonding that locks the molecular conformation, reducing conformational flexibility and possibly enhancing their interaction with microbial targets (Vasu et al., 2005).

Novel Synthetic Routes and Chemical Intermediates

Research into the synthesis of pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems showcases the application of dihydropyridine derivatives in creating new chemical entities. These synthetic routes open possibilities for generating compounds with potential biological activities, highlighting the role of dihydropyridine derivatives as versatile intermediates in organic synthesis (Bakhite et al., 2005).

Neurotoxicity Studies

Research into the neurotoxic potential of compounds structurally related to MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) has been pivotal in understanding Parkinsonism's chemical causes. Studies on derivatives of MPTP, such as 1-methyl-4-(3-methoxyphenyl)-1,2,3,6-tetrahydropyridine, reveal insights into the structure-activity relationships that govern neurotoxicity, which is crucial for the safe development of new drugs (Zimmerman et al., 1986).